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Compound of Interest

Compound Name: 4-Vinylphenol-d4

Cat. No.: B12372730

An In-depth Guide to the Certificate of Analysis for 4-Vinylphenol-d4

For researchers, scientists, and professionals in drug development, understanding the quality
and purity of chemical reagents is paramount. This technical guide provides a comprehensive
overview of the parameters found on a Certificate of Analysis (CoA) for 4-Vinylphenol-d4, a
deuterated internal standard crucial for accurate quantitative analyses.

Core Compound Specifications

4-Vinylphenol-d4 is the deuterated analogue of 4-vinylphenol. The deuterium labeling makes it
an ideal internal standard for mass spectrometry-based quantification (GC-MS and LC-MS) of
the parent compound, as it co-elutes with the analyte but is distinguishable by its higher mass.

[1]

A typical Certificate of Analysis for 4-Vinylphenol-d4 will include the following key quantitative
parameters, summarized in Table 1.

Table 1: Summary of Quantitative Analysis for 4-Vinylphenol-d4
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Parameter Specification Result Method
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solid
Chemical Purity > 98.0% 99.5% GC-FID
Isotopic Enrichment >98.0 atom % D 99.2 atom % D Mass Spectrometry
) 1H NMR, Mass
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Spectrometry
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Residual Solvents - Conforms Headspace GC-MS
imits

Melting Point 72-76°C 74.5 °C USP <741>

Experimental Protocols

Detailed methodologies are essential for the replication and verification of the analytical results
presented on a CoA.

Gas Chromatography-Flame lonization Detection (GC-
FID) for Chemical Purity

This method determines the chemical purity of the substance by separating it from any non-
volatile impurities.

e Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a
capillary column (e.g., DB-5, 30 m x 0.25 mm, 0.25 pum film thickness).

o Sample Preparation: A solution of 4-Vinylphenol-d4 is prepared in a suitable solvent, such
as methanol or dichloromethane, at a concentration of approximately 1 mg/mL.

e GC Conditions:
o Injector Temperature: 250 °C

o Detector Temperature: 300 °C
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o Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp to
280 °C at a rate of 10 °C/minute, and hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o Data Analysis: The peak area of 4-Vinylphenol-d4 is compared to the total area of all peaks
in the chromatogram to calculate the purity as a percentage.

Mass Spectrometry for Isotopic Enrichment

Mass spectrometry is employed to determine the degree of deuterium incorporation into the 4-
Vinylphenol molecule.

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Sample Preparation: The same sample prepared for the GC-FID analysis can be used.

MS Conditions:

o lonization Mode: Electron lonization (EIl) at 70 eV.

o Scan Range: m/z 40-200.

Data Analysis: The relative intensities of the molecular ion peaks for the deuterated species
(d4) and any residual non-deuterated (d0) or partially deuterated species are measured. The
isotopic enrichment is calculated based on the relative abundances of these ions.

Nuclear Magnetic Resonance (*H NMR) for Identity
Confirmation

H NMR spectroscopy is used to confirm the chemical structure of the compound and the
positions of deuterium labeling.

 Instrumentation: A 400 MHz (or higher) Nuclear Magnetic Resonance spectrometer.

o Sample Preparation: The sample is dissolved in a suitable deuterated solvent, such as
chloroform-d (CDCls) or dimethyl sulfoxide-d6 (DMSO-d6).
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» Data Acquisition: A standard proton NMR spectrum is acquired.

o Data Analysis: The chemical shifts, splitting patterns, and integrations of the observed peaks
are compared to a reference spectrum of 4-vinylphenol. The absence or significant reduction
of signals corresponding to the deuterated positions confirms the isotopic labeling.

Headspace GC-MS for Residual Solvents

This method is used to identify and quantify any volatile organic compounds remaining from the

synthesis process.

Instrumentation: A Gas Chromatograph with a Mass Spectrometer and a headspace

autosampler.

o Sample Preparation: A known amount of the 4-Vinylphenol-d4 sample is placed in a sealed
headspace vial.

e GC-MS Conditions: The GC-MS is programmed with a method compliant with USP <467>
guidelines for the separation and detection of common organic solvents.

o Data Analysis: The identified solvent peaks are quantified and compared against the limits
specified in the United States Pharmacopeia (USP).

Visualized Workflow for Quality Control

The following diagram illustrates the logical workflow of the quality control process for 4-
Vinylphenol-d4, from sample reception to the final release of the Certificate of Analysis.
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Sample Reception & Preparation
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Caption: Quality Control Workflow for 4-Vinylphenol-d4 Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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